Cas no 2387585-53-5 (tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate
• CAS No: 2387585-53-5
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5108342
• Update Time: 2025-10-30

tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-3-methyl-, methyl ester, (αS)-
• tert-Butyl 4-((S)-1-amino-2-methoxy-2-oxoethyl)-3-methylpiperidine-1-carboxylate
• starbld0047293
• tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-9-8-16(13(18)20-14(2,3)4)7-6-10(9)11(15)12(17)19-5/h9-11H,6-8,15H2,1-5H3/t9?,10?,11-/m0/s1
• InChI Key： NNTAROPHOIEHCU-ILDUYXDCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC([C@@H](C(=O)OC)N)C(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 1.3
• Topological Polar Surface Area: 81.9

Additional information on tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate

Introduction to Tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate (CAS No. 2387585-53-5)

Tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate, with the CAS number 2387585-53-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and functional groups, make it a promising candidate for further investigation in drug discovery and development.

The< strong>nomenclature of this compound provides valuable insights into its chemical structure. The presence of a tert-butyl group at the fourth position indicates a branched alkyl substituent, which can influence the compound's solubility, stability, and interactions with biological targets. The side chain containing an (1S)-configuration amino group and a methoxy-substituted ethyl group suggests a complex stereochemical environment, which is often critical for the biological activity of pharmaceutical agents. Additionally, the methyl group at the third position of the piperidine ring further modifies its electronic and steric properties, contributing to its overall pharmacophore.

In recent years, there has been growing interest in piperidine derivatives due to their role as key structural motifs in many bioactive molecules. These compounds have been explored for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The< strong>1S)-configuration amino group in Tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate is particularly noteworthy, as enantiomeric purity is often crucial for the efficacy and safety of pharmaceuticals. The presence of this chiral center may contribute to selective binding to biological targets, thereby enhancing therapeutic outcomes.

The methoxy-substituted ethyl group in this compound adds another layer of complexity, potentially influencing both metabolic stability and pharmacokinetic properties. Methoxy groups are commonly found in pharmaceuticals due to their ability to modulate electronic distributions and hydrogen bonding capabilities. This feature may be exploited to improve the compound's bioavailability or interactions with specific enzymes or receptors. Furthermore, the tert-butyl group can serve as a steric barrier, protecting sensitive functional groups from unwanted reactions or interactions.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with precise stereochemical control. The< strong>3-methyl-piperidine core is a well-established scaffold in drug development, known for its ability to interact with various biological targets through hydrogen bonding and hydrophobic interactions. The combination of these structural elements in Tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate suggests that it may exhibit multiple modes of action, making it a versatile candidate for further exploration.

Recent studies have demonstrated that piperidine derivatives can serve as potent inhibitors or modulators of key enzymes and receptors involved in disease pathways. For instance, modifications at the piperidine ring have been shown to enhance binding affinity and selectivity towards targets such as kinases or proteases. The< strong>tert-butyl 4- substituent may play a role in optimizing these interactions by providing steric hindrance or electronic effects that fine-tune receptor binding. Additionally, the presence of an amino group and methoxy-substituted ethyl chain allows for further derivatization, enabling researchers to fine-tune pharmacological properties.

The< strong>cAS no2387585-53-5 designation ensures that researchers can reliably obtain consistent batches of this compound for experimental purposes. Consistency in chemical supply is crucial for reproducibility in scientific studies, particularly in drug discovery where small variations can significantly impact results. This compound's availability through established chemical suppliers facilitates its use in both academic and industrial research settings.

In conclusion, Tert-butyl 4-[ (1S)-1-amino -2 -methoxy -2 -oxo -ethyl ] -3 -methyl -pip eridine -1 -carbox ylate represents an intriguing molecule with potential therapeutic applications. Its unique structural features, including the< strong>nomenclature, chiral center, and functional groups such as tert-butyl and methoxy-substituted ethyl chains, make it a valuable scaffold for medicinal chemistry research. As our understanding of disease mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in developing novel treatments across various therapeutic areas.